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These application notes provide a comprehensive overview of the utilization of various
supplementary cementitious materials (SCMs) in M25 grade concrete. The following sections
detail the impact of these materials on the fresh and hardened properties of concrete, along
with standardized experimental protocols for their evaluation.

Introduction to SCMs in M25 Concrete

Supplementary cementitious materials are finely ground solid materials that are used to replace
a portion of Portland cement in a concrete mix. The use of SCMs in M25 concrete, a grade
commonly used in reinforced concrete construction[1][2], offers several advantages, including
improved workability, enhanced durability, and a reduced carbon footprint associated with
cement production.[3][4][5] Common SCMs include Fly Ash, Ground Granulated Blast Furnace
Slag (GGBS), Rice Husk Ash (RHA), and Metakaolin. Their pozzolanic or hydraulic activity
leads to the formation of additional calcium silicate hydrate (C-S-H) gel, which enhances the
strength and durability of the concrete.[6]

Quantitative Data on SCMs in M25 Concrete

The following tables summarize the quantitative effects of various SCMs on the properties of
M25 concrete, based on findings from multiple research studies.
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Rice Husk Ash (RHA)

Rice husk ash is a by-product of the agricultural industry with a high silica content.[7]

28-Day 28-Day
. 28-Day
RHA _ Compress  Split
Slump Compacti ) ) Flexural
Replacem ive Tensile Reference
(mm) on Factor Strength
ent (%) Strength Strength
(N/mm2)
(N/mmg2) (N/mm2)
0 (Control) 71 0.91 30.3 - - [819]
15 (with
Increased Increased Increased
Copper 58 0.87 [9]
by 8.27% by 32.09% by 15.29%
Slag)
20 - - 30.7 - - 1]
Increased
Up to 20 - - - - [7]
Strength

Note: Some studies show that increased RHA content may increase water demand to maintain
workability.[7]

Ground Granulated Blast Furnace Slag (GGBS)

GGBS is a by-product of the iron and steel industry.
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28-Day .
GGBS _ 28-Day Split
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Note: The use of GGBS generally improves the workability of concrete.[10]

Metakaolin

Metakaolin is a dehydroxylated form of the clay mineral kaolinite.

28-Day

Metakaolin _ 28-Day Split 28-Day Flexural
Compressive ]
Replacement - h Tensile Strength ~ Strength Reference
ren
(%) ¢ (N/mm?) (N/mm?)
(N/mmg2)
0 (Control) 31.8 - - [12]
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Note: The optimum replacement level of cement with Metakaolin for maximum strength is
generally found to be around 20%.[13]

Fly Ash

Fly ash is a byproduct of coal combustion in thermal power plants.

28-Day Compressive
Fly Ash Replacement (%) Reference
Strength (N/mm2)

0 (Control)

10

Optimum replacement for M25
grade, resulting in ~15% more

20 _ [3]
compressive strength than

conventional concrete.

25

Note: Fly ash improves workability and long-term strength.[2][14]

Experimental Protocols

Detailed methodologies for key experiments are provided below, based on established

standards.

Workability of Fresh Concrete: Slump Test

This test measures the consistency and workability of fresh concrete.
Standard: ASTM C143 /1S 1199 (Part 2)[11][15][16][17][18][19][20]
Apparatus:

e Slump cone (frustum of a cone, 300 mm in height, 100 mm top diameter, 200 mm bottom

diameter)

e Tamping rod (16 mm diameter, 600 mm long, with a rounded end)
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e Ruler or measuring tape

e A smooth, rigid, non-absorbent surface

Procedure:

Dampen the inside of the slump cone and the base plate.
e Place the cone on the flat surface and hold it firmly in place by standing on the foot pieces.
« Fill the cone in three layers of approximately equal volume.

o Tamp each layer 25 times with the tamping rod, distributing the strokes evenly over the
cross-section. The tamping should penetrate the underlying layer.

o After tamping the top layer, strike off the excess concrete with a screeding and rolling motion
of the tamping rod.

o Carefully lift the cone vertically upwards in 5 + 2 seconds, without any lateral or torsional
motion.

o Immediately measure the slump by determining the vertical distance between the top of the
cone and the displaced original center of the top surface of the concrete specimen.

Compressive Strength of Hardened Concrete

This test determines the compressive strength of cylindrical or cubical concrete specimens.
Standard: ASTM C39 /IS 516[21][22][23][24][25][26]

Apparatus:

o Compression Testing Machine (CTM)

e Specimen moulds (150 mm cubes or 150 mm diameter x 300 mm height cylinders)
Procedure:

e Specimen Preparation:
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o Cast concrete in the moulds in layers, tamping each layer as specified in the standards.

o After 24 hours, demould the specimens and place them in a curing tank with clean water
until the time of testing (typically 7 and 28 days).

e Testing:

[e]

Remove the specimen from the curing tank and wipe off excess water.

o

Place the specimen centrally on the lower platen of the CTM.

[¢]

Apply the load gradually and without shock at a constant rate (e.g., as specified in ASTM
C39, a loading rate of 0.25 + 0.05 MPal/s).[22]

[¢]

Continue loading until the specimen fails.

[e]

Record the maximum load applied to the specimen.
» Calculation:
o Compressive Strength (MPa) = Maximum Load (N) / Cross-sectional Area (mm?)

Experimental Workflow

The following diagram illustrates a logical workflow for the evaluation of supplementary
cementitious materials in M25 concrete.
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Fig. 1: Experimental workflow for SCM evaluation in M25 concrete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Supplementary
Cementitious Materials in M25 Concrete]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574474#use-of-supplementary-cementitious-
materials-in-m25-concrete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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